Cas no 63158-99-6 (2-oxo-1,2-dihydroquinoline-4-carbonitrile)

• Product Name: 2-oxo-1,2-dihydroquinoline-4-carbonitrile
• CAS No: 63158-99-6
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 958943
• PubChem ID: 12353661
• Update Time: 2025-06-13

2-oxo-1,2-dihydroquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydro-2-oxo-4-Quinolinecarbonitrile
• 2-oxo-1H-quinoline-4-carbonitrile
• 4-Cyano-2-hydroxyquinoline
• 2-Oxo-1,2-dihydro-4-chinolincarbonitril
• 2-oxo-1,2-dihydro-quinoline-4-carbonitrile
• 2-oxo-1,2-dihydroquinoline-4-carbonitrile
• 63158-99-6
• DB-081617
• AKOS022638028
• CS-0231195
• AKOS013200482
• EN300-107372
• Z1695922858
• 2-hydroxyquinoline-4-carbonitrile
• DTXSID30493522

• Inchi： 1S/C10H6N2O/c11-6-7-5-10(13)12-9-4-2-1-3-8(7)9/h1-5H,(H,12,13)
• InChI Key： TZODUPRQADKKSR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C#N)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 170.04800
• Monoisotopic Mass: 170.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 56.91000
• LogP: 1.81208

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-oxo-1,2-dihydroquinoline-4-carbonitrile

Introduction to 2-oxo-1,2-dihydroquinoline-4-carbonitrile (CAS No: 63158-99-6)

2-oxo-1,2-dihydroquinoline-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No) 63158-99-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, which is well-known for its broad spectrum of biological activities and potential therapeutic applications. The structural features of 2-oxo-1,2-dihydroquinoline-4-carbonitrile, particularly the presence of a nitrile group and a lactam ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The quinoline scaffold has a long history in medicinal chemistry, with several well-established drugs derived from this core structure. Notably, chloroquine and quinine, historically used for treating malaria, are classic examples of quinoline derivatives. The introduction of additional functional groups, such as the nitrile group in 2-oxo-1,2-dihydroquinoline-4-carbonitrile, can modulate the pharmacological profile of the compound, leading to enhanced bioactivity or improved pharmacokinetic properties. This modification opens up new avenues for designing molecules with tailored biological responses.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. Quinoline derivatives have been extensively studied due to their ability to interact with biological targets such as enzymes and receptors. The nitrile group in 2-oxo-1,2-dihydroquinoline-4-carbonitrile serves as a versatile handle for further chemical modifications, allowing researchers to explore its potential in synthesizing more complex and biologically active molecules.

One of the most compelling aspects of 2-oxo-1,2-dihydroquinoline-4-carbonitrile is its role as a building block in the synthesis of more sophisticated drug candidates. The lactam ring and the nitrile group provide multiple sites for functionalization, enabling the creation of libraries of compounds with diverse chemical and biological properties. This flexibility has made it an attractive intermediate in the development of novel small-molecule drugs.

Recent studies have highlighted the potential of quinoline derivatives in addressing emerging therapeutic challenges. For instance, researchers have explored the use of 2-oxo-1,2-dihydroquinoline-4-carbonitrile as a precursor in the synthesis of compounds with antimicrobial properties. The nitrile group can participate in various chemical reactions, such as hydrolysis or reduction, which can be exploited to generate new derivatives with enhanced efficacy against resistant bacterial strains.

The pharmacological activity of 2-oxo-1,2-dihydroquinoline-4-carbonitrile is further enhanced by its ability to undergo metabolic transformations in vivo. These transformations can lead to the formation of active metabolites that contribute to the overall therapeutic effect. Understanding these metabolic pathways is crucial for optimizing the drug candidate's pharmacokinetic profile and ensuring its safety and efficacy in clinical settings.

In addition to its antimicrobial applications, 2-oxo-1,2-dihydroquinoline-4-carbonitrile has shown promise in other areas of medicinal chemistry. For example, it has been investigated as a potential scaffold for developing compounds with anti-inflammatory and analgesic properties. The structural features of this compound allow it to interact with inflammatory pathways and modulate pain signals, making it a promising candidate for treating chronic inflammatory conditions.

The synthesis of 2-oxo-1,2-dihydroquinoline-4-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution reactions are commonly employed to introduce the necessary functional groups into the quinoline core. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

The growing interest in 2-oxo-1,2-dihydroquinoline-4-carbonitrile underscores its significance as a versatile intermediate in pharmaceutical research. As new methodologies emerge for drug discovery and development, compounds like this continue to play a pivotal role in identifying novel therapeutic agents that address unmet medical needs. The combination of its structural versatility and biological activity makes it an invaluable asset in modern medicinal chemistry.

In conclusion,2-oxyldihydroquinolinecarbonitrile (CAS No: 631589966) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features and reactivity make it an excellent candidate for further exploration in drug discovery programs aimed at developing new treatments for various diseases. As research progresses，this compound is likely to continue playing a significant role in advancing our understanding of molecular interactions and therapeutic interventions.